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Abstract
4-Methyloctane, a branched-chain alkane (BCA), is a volatile organic compound (VOC) that

has garnered increasing interest in the scientific community. Initially recognized for its presence

in petrochemicals and as a fuel additive, recent studies have highlighted its potential role as a

biomarker in exhaled breath for the diagnosis of certain diseases, including lung cancer.

Furthermore, preliminary research suggests potential anti-proliferative effects on cancer cells,

indicating a need for a deeper understanding of its biological activity. This technical guide

provides a comprehensive overview of 4-methyloctane, consolidating its physicochemical

properties, detailing experimental protocols for its analysis and synthesis, and exploring its

potential biological implications. This document is intended to serve as a foundational resource

for researchers and professionals in the fields of analytical chemistry, environmental science,

and drug development.

Introduction
4-Methyloctane (C9H20) is a structural isomer of nonane, characterized by an eight-carbon

chain with a methyl group at the fourth position.[1] As a volatile organic compound, it exhibits

physical and chemical properties that allow for its presence in the vapor phase under ambient

conditions. Its primary industrial applications have been as a solvent and a component in fuel

mixtures to enhance octane ratings.[2]
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Recent advancements in analytical techniques have enabled the detection of 4-methyloctane
in biological matrices, most notably in human breath. Several studies have identified 4-
methyloctane as a potential biomarker for lung cancer, distinguishing the breath profiles of

cancer patients from those of healthy individuals.[2] This has opened new avenues for non-

invasive disease diagnosis and monitoring.

Moreover, initial in vitro studies have suggested that 4-methyloctane may possess anti-cancer

properties, with reports of reduced proliferation in human leukemia cells and macrophages.[1]

The proposed mechanism for this activity involves the inhibition of fatty acid synthesis, a

metabolic pathway often upregulated in cancer cells.[1] However, the precise molecular

mechanisms and signaling pathways affected by 4-methyloctane remain an active area of

investigation. This guide aims to provide a detailed technical resource to facilitate further

research into this promising compound.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and safety properties of 4-methyloctane
is essential for its handling and application in a research setting.

Physical and Chemical Properties
The key physicochemical properties of 4-methyloctane are summarized in Table 1 for easy

reference.
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Property Value Reference(s)

Molecular Formula C9H20 [3]

Molecular Weight 128.26 g/mol [3]

IUPAC Name 4-methyloctane [3]

CAS Number 2216-34-4 [3]

SMILES CCCCC(C)CCC [3]

Boiling Point 142.4 °C [1]

Melting Point -113.3 °C [1]

Density 0.722 g/cm³

Vapor Pressure 7.26 mmHg at 25°C

Flash Point 49 °C [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Safety and Toxicology
4-Methyloctane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[1] While comprehensive

toxicological data is limited, as a hydrocarbon, it is considered to have low to moderate toxicity.

However, appropriate personal protective equipment (PPE), including gloves and safety

glasses, should always be used.[1]

Experimental Protocols
This section provides detailed methodologies for the analysis, synthesis, and in vitro evaluation

of 4-methyloctane, compiled from established protocols for VOCs and related compounds.

Analysis of 4-Methyloctane in Exhaled Breath by GC-MS
Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the analysis of

volatile organic compounds in complex matrices like exhaled breath.[4] The following protocol
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outlines a general procedure for the detection and quantification of 4-methyloctane.

3.1.1. Sample Collection and Pre-concentration using Solid-Phase Microextraction (SPME)

Breath Sample Collection: Collect a mixed expiratory breath sample from the subject using a

breath collection apparatus (BCA) or a Tedlar bag. Ensure that the subject has been in a

controlled environment to minimize exposure to exogenous VOCs.

SPME Fiber Selection: A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS)

SPME fiber is recommended for its broad applicability to a wide range of volatile compounds.

[5]

Headspace Extraction:

Transfer a defined volume of the collected breath sample into a sealed headspace vial.

Place the vial in a heating block or water bath set to a constant temperature (e.g., 60 °C)

and allow it to equilibrate for a set time (e.g., 15 minutes) with gentle agitation.[5]

Introduce the SPME fiber into the headspace of the vial, ensuring it does not touch the

liquid phase if present.

Expose the fiber for a predetermined time (e.g., 30 minutes) to allow for the adsorption of

VOCs.[5]

3.1.2. GC-MS Analysis

Thermal Desorption: Immediately after extraction, insert the SPME fiber into the heated

injection port of the GC-MS system (e.g., 250 °C) for thermal desorption of the analytes onto

the column.[5]

Chromatographic Separation:

Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm

film thickness).[6]

Carrier Gas: Use helium at a constant flow rate (e.g., 1.2 mL/min).[5]
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Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp 1: Increase to 200 °C at a rate of 5 °C/min.

Ramp 2: Increase to 280 °C at a rate of 20 °C/min, hold for 2 minutes.[5][6]

Mass Spectrometric Detection:

Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

Acquisition Mode: Full scan mode (e.g., m/z 40-400) for qualitative analysis and

identification of 4-methyloctane based on its mass spectrum and retention time. For

quantitative analysis, selected ion monitoring (SIM) mode can be used, targeting

characteristic ions of 4-methyloctane.

Ion Source Temperature: 230 °C.[6]

Quadrupole Temperature: 150 °C.[5]

3.1.3. Logical Workflow for GC-MS Analysis

Sample Preparation GC-MS Analysis Data Processing

Breath Sample Collection Headspace SPME
Transfer to vial

Thermal Desorption in GC Inlet Chromatographic Separation Mass Spectrometry Detection Data Acquisition Data Analysis & Quantification

Click to download full resolution via product page

Figure 1: GC-MS analysis workflow for 4-methyloctane.

Stereospecific Synthesis of 4-Methyloctane Enantiomers
The synthesis of enantiomerically pure 4-methyloctane is crucial for studying its chiroptical

properties and stereospecific biological activities. A method for the stereospecific synthesis has
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been described, utilizing enantiopure pentan-2-ols as starting materials.[7]

3.2.1. Synthetic Scheme

A generalized synthetic scheme is presented below. The specific reagents and reaction

conditions should be optimized based on the detailed procedures found in the cited literature.

Enantiopure Pentan-2-ol Intermediate_1Step 1: Conversion to a suitable leaving group (e.g., tosylate) 4-Methyloctane EnantiomerStep 2: Coupling with an appropriate organometallic reagent (e.g., Grignard reagent)

Click to download full resolution via product page

Figure 2: Stereospecific synthesis of 4-methyloctane.

In Vitro Cytotoxicity Assay for 4-Methyloctane
Given the volatile nature of 4-methyloctane, specialized in vitro exposure systems are

required to assess its cytotoxicity accurately. The following protocol is adapted from methods

developed for testing the toxicity of VOCs on cultured cells.[8][9]

3.3.1. Cell Culture and Exposure

Cell Lines: Human lung adenocarcinoma cells (A549) or human leukemia cells (e.g., K562)

can be used.

Cell Seeding: Seed cells on a porous membrane insert (e.g., Transwell®) in a multi-well plate

and culture until a confluent monolayer is formed. This allows for direct exposure of the cells

to the vapor phase at an air-liquid interface.[10]

Exposure Chamber: Place the cell culture inserts into a sealed exposure chamber.

Vapor Generation: Introduce a known amount of liquid 4-methyloctane into the chamber,

allowing it to vaporize and create a defined atmospheric concentration. The concentration

can be calculated based on the volume of the chamber and the amount of 4-methyloctane
introduced.

Exposure: Expose the cells to the 4-methyloctane vapor for a specified duration (e.g., 1, 24,

48, or 72 hours) at 37°C. Include a control group exposed to a vehicle (air without 4-
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methyloctane).

3.3.2. Cytotoxicity Assessment

Post-Exposure Incubation: After exposure, remove the cells from the chamber and incubate

them in fresh culture medium for a recovery period (e.g., 24 hours).

Viability Assay: Assess cell viability using a standard colorimetric assay such as the MTS

assay (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-

tetrazolium) or the neutral red uptake (NRU) assay.[8]

Data Analysis: Calculate the percentage of cell viability relative to the control group.

Determine the IC50 value (the concentration of 4-methyloctane that causes 50% inhibition

of cell viability) by plotting a dose-response curve.

Biological Activity and Potential Mechanisms of
Action
While research into the biological effects of 4-methyloctane is still in its early stages,

preliminary findings suggest potential anti-cancer activity.

Anti-proliferative Effects
Studies have indicated that 4-methyloctane may reduce the proliferation of certain cancer cell

lines, including human leukemia cells and macrophages.[1] However, quantitative data, such

as IC50 values from various cancer cell lines, are not yet widely available in the literature.

Further research is needed to confirm these anti-proliferative effects and to determine the

spectrum of cancer types that may be sensitive to 4-methyloctane.

Hypothetical Mechanism of Action: Inhibition of Fatty
Acid Synthesis
It has been proposed that the anti-cancer effects of 4-methyloctane may be attributed to the

inhibition of fatty acid synthesis.[1] Cancer cells often exhibit upregulated de novo fatty acid

synthesis to meet the demands of rapid cell division and membrane biogenesis. By potentially

interfering with this metabolic pathway, 4-methyloctane could selectively target cancer cells.
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4.2.1. Proposed Signaling Pathway

The precise signaling pathways modulated by 4-methyloctane have not yet been elucidated.

However, based on the hypothesis of fatty acid synthesis inhibition, a potential mechanism can

be conceptualized. The following diagram illustrates a hypothetical signaling cascade where 4-
methyloctane, upon entering a cancer cell, could disrupt fatty acid synthesis, leading to

downstream effects on cell survival and proliferation. It is important to note that this is a

theoretical model that requires experimental validation.

Cancer Cell

4-Methyloctane

Fatty Acid Synthase (FAS)

Inhibition (?)

Fatty Acid Synthesis

Membrane Integrity & Signaling Lipids

Cell Proliferation Apoptosis

Click to download full resolution via product page

Figure 3: Hypothetical mechanism of 4-methyloctane in cancer cells.

Future Directions and Conclusion
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4-Methyloctane is an intriguing volatile organic compound with emerging significance beyond

its traditional industrial uses. Its potential as a non-invasive biomarker for cancer and its

suggested anti-proliferative properties warrant further in-depth investigation.

Future research should focus on:

Validating 4-methyloctane as a robust biomarker in larger clinical cohorts for various

diseases.

Elucidating the precise molecular mechanisms of its anti-cancer activity, including the

identification of its direct cellular targets and the signaling pathways it modulates.

Conducting comprehensive toxicological studies to establish a detailed safety profile.

Synthesizing and evaluating the biological activity of its enantiomers to explore

stereospecific effects.

In conclusion, this technical guide provides a consolidated resource of current knowledge on 4-
methyloctane. The detailed experimental protocols and compiled data are intended to

empower researchers, scientists, and drug development professionals to further explore the

potential of this compound in both diagnostic and therapeutic applications. The preliminary

findings are promising, and continued research is essential to fully unlock the scientific and

clinical value of 4-methyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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